Cas no 100519-02-6 (3-(2-phenylethyl)oxolane-2,5-dione)

• Product Name: 3-(2-phenylethyl)oxolane-2,5-dione
• CAS No: 100519-02-6
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 6555298
• PubChem ID: 12006486
• Update Time: 2024-01-14

3-(2-phenylethyl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-phenylethyl)oxolane-2,5-dione
• 100519-02-6
• SCHEMBL60686
• EN300-1863933

• Inchi： 1S/C12H12O3/c13-11-8-10(12(14)15-11)7-6-9-4-2-1-3-5-9/h1-5,10H,6-8H2
• InChI Key： KDXLPZHODRUVSS-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 204.078644241g/mol
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives